Cas no 105994-77-2 (4-Bromo-1-methyl-5-phenyl-1H-pyrazole)

• Product Name: 4-Bromo-1-methyl-5-phenyl-1H-pyrazole
• CAS No: 105994-77-2
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD04038958
• CID: 841416
• PubChem ID: 2795477
• Update Time: 2025-04-19

4-Bromo-1-methyl-5-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-bromo-1-methyl-5-phenyl-
• 4-BROMO-1-METHYL-5-PHENYL-1H-PYRAZOLE
• 4-Brom-1-methyl-5-phenyl-1H-pyrazol
• 4-bromo-5-phenyl-1-methylpyrazole
• AC1MDTGL
• AG-D-20088
• BP-10659
• CTK4A4263
• FT-0617712
• KB-189616
• SureCN3562130
• 4-BROMO-1-METHYL-5-PHENYL-1H-PYRAZOLE, 97
• DA-15887
• MFCD04038958
• UUUUUDBHEZCADX-UHFFFAOYSA-N
• SCHEMBL3562130
• 4-bromo-1-methyl-5-phenylpyrazole
• 105994-77-2
• AKOS023452358
• DS-9580
• CS-0151228
• F30072
• DTXSID10383699
• 4-Bromo-1-methyl-5-phenyl-1H-pyrazole

• MDL： MFCD04038958
• Inchi： 1S/C10H9BrN2/c1-13-10(9(11)7-12-13)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： UUUUUDBHEZCADX-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.99497
• Monoisotopic Mass: 235.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Melting Point: 62℃
• PSA: 17.82
• LogP: 2.84960

4-Bromo-1-methyl-5-phenyl-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles